Cas no 170228-79-2 (1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester)
170228-79-2 structure
Product Name:1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
CAS No:170228-79-2
MF:C16H31NO8S2
MW:429.549243211746
CID:1352570
PubChem ID:15296366
Update Time:2025-04-20
1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
- tert-butyl 4,4-bis(2-(methylsulfonyloxy)ethyl)piperidine-1-carboxylate
- ZZQDNKAZWBTSKN-UHFFFAOYSA-N
- SCHEMBL13131365
- DA-09416
- tert-butyl 4,4-bis(2-((methylsulfonyl)oxy)ethyl)piperidine-1-carboxylate
- 170228-79-2
-
- Inchi: 1S/C16H31NO8S2/c1-15(2,3)25-14(18)17-10-6-16(7-11-17,8-12-23-26(4,19)20)9-13-24-27(5,21)22/h6-13H2,1-5H3
- InChI Key: ZZQDNKAZWBTSKN-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCCC1(CCOS(C)(=O)=O)CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 429.14923
- Monoisotopic Mass: 429.14910929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 116.28
1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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